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Compound of Interest

Compound Name: Neobritannilactone B

Cat. No.: B15590985 Get Quote

An In-Depth Technical Guide to the ¹H and ¹³C NMR of Neobritannilactone B

For Researchers, Scientists, and Drug Development Professionals

Introduction
Neobritannilactone B is a sesquiterpene lactone, a class of natural products recognized for

their wide range of biological activities.[1] Isolated from the flowers of Inula britannica, a plant

with a history in traditional medicine, Neobritannilactone B has been a subject of interest for

its potential therapeutic applications.[1] The structural elucidation of this complex molecule was

primarily achieved through extensive spectroscopic analysis, with Nuclear Magnetic

Resonance (NMR) and Mass Spectrometry (MS) playing pivotal roles.[1] This technical guide

provides a comprehensive overview of the ¹H and ¹³C NMR spectroscopic data for

Neobritannilactone B, along with detailed experimental protocols, to aid in its identification,

characterization, and further research and development.

Spectroscopic Data
The following tables summarize the ¹H and ¹³C NMR spectroscopic data for

Neobritannilactone B, recorded in deuterated chloroform (CDCl₃).

¹H NMR Spectroscopic Data
Table 1: ¹H NMR Spectroscopic Data for Neobritannilactone B (500 MHz, CDCl₃)
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Position
Chemical Shift (δ)
ppm

Multiplicity
Coupling Constant
(J) Hz

1 4.95 d 9.6

2 2.15 m

3α 1.80 m

3β 1.65 m

4 2.05 m

5 3.98 d 9.6

6 4.25 t 9.0

7 2.85 m

9α 1.95 m

9β 1.75 m

10 1.50 s

11 2.55 m

13 1.20 d 7.0

14 1.15 d 7.0

15 1.05 d 7.0

Data sourced from Benchchem technical guide.[1]

¹³C NMR Spectroscopic Data
Table 2: ¹³C NMR Spectroscopic Data for Neobritannilactone B (125 MHz, CDCl₃)
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Position Chemical Shift (δ) ppm

1 85.2

2 40.1

3 35.5

4 48.9

5 82.3

6 78.9

7 50.2

8 170.1

9 41.5

10 135.8

11 125.4

12 142.1

13 121.3

14 21.1

15 18.9

Data sourced from Benchchem technical guide.

Experimental Protocols
The following section details the methodologies for the isolation of Neobritannilactone B and

the acquisition of its NMR spectra.

Isolation of Neobritannilactone B
The air-dried flowers of Inula britannica were subjected to extraction with methanol (MeOH).

The resulting crude extract was then partitioned between ethyl acetate (EtOAc) and water. The
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EtOAc-soluble fraction, containing a mixture of compounds, was further purified using a series

of chromatographic techniques to yield pure Neobritannilactone B.[1]

NMR Spectroscopy
¹H and ¹³C NMR spectra were acquired on a Bruker Avance 500 MHz spectrometer.[1]

Sample Preparation: A sample of pure Neobritannilactone B was dissolved in deuterated

chloroform (CDCl₃). Tetramethylsilane (TMS) was used as an internal standard for referencing

the chemical shifts.[1]

Data Acquisition:

¹H NMR: Spectra were acquired at 500 MHz. Standard single-pulse experiments were

performed to obtain the ¹H spectrum.

¹³C NMR: Spectra were acquired at 125 MHz. Proton-decoupled spectra were obtained to

simplify the spectrum to single lines for each carbon atom.

Workflow for Isolation and Structural Elucidation
The following diagram illustrates a general workflow for the isolation and structural elucidation

of a natural product like Neobritannilactone B.
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Caption: Workflow for the isolation and structural analysis of Neobritannilactone B.
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This guide provides foundational spectroscopic data and experimental context for

Neobritannilactone B, serving as a valuable resource for researchers in natural product

chemistry, medicinal chemistry, and drug discovery. The detailed NMR data is crucial for the

unambiguous identification and characterization of this promising natural product.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15590985?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

